Cas no 1503853-93-7 (2-fluoro-4-isocyanato-N,N-dimethylaniline)

• Product Name: 2-fluoro-4-isocyanato-N,N-dimethylaniline
• CAS No: 1503853-93-7
• MF: C₉H₉FN₂O
• MW: 180.178965330124
• CID: 5981994
• PubChem ID: 83382939
• Update Time: 2025-05-19

2-fluoro-4-isocyanato-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-isocyanato-N,N-dimethylaniline
• 1503853-93-7
• EN300-1857124

• Inchi： 1S/C9H9FN2O/c1-12(2)9-4-3-7(11-6-13)5-8(9)10/h3-5H,1-2H3
• InChI Key： JHPWMEYCWGUSMN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N(C)C)N=C=O

Computed Properties

• Exact Mass: 180.06989108g/mol
• Monoisotopic Mass: 180.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.7Ų

Additional information on 2-fluoro-4-isocyanato-N,N-dimethylaniline

Comprehensive Overview of 2-Fluoro-4-isocyanato-N,N-dimethylaniline (CAS No. 1503853-93-7): Properties, Applications, and Industry Insights

The chemical compound 2-fluoro-4-isocyanato-N,N-dimethylaniline (CAS No. 1503853-93-7) is a specialized aromatic isocyanate derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a fluoro substituent and an isocyanato functional group, this compound serves as a versatile intermediate for synthesizing high-value products. Its N,N-dimethylaniline backbone further enhances its reactivity, making it a critical building block in modern organic chemistry.

In recent years, the demand for fluorinated aromatic compounds like 2-fluoro-4-isocyanato-N,N-dimethylaniline has surged due to their role in drug discovery and material science. Researchers frequently search for "fluoro isocyanate applications" or "CAS 1503853-93-7 synthesis," reflecting the compound's relevance in cutting-edge projects. Its stability under controlled conditions and compatibility with cross-coupling reactions align with the industry's shift toward sustainable and efficient synthetic methodologies.

One of the standout features of 2-fluoro-4-isocyanato-N,N-dimethylaniline is its adaptability in click chemistry and polymer modification. The isocyanato group readily reacts with amines or alcohols, enabling the creation of urethane or urea linkages—a property highly sought after in coatings and adhesive formulations. Meanwhile, the fluoro moiety improves metabolic stability in bioactive molecules, addressing common challenges in pharmacokinetics. This dual functionality positions the compound as a focal point for innovations in "smart materials" and "targeted drug delivery."

From an industrial perspective, CAS 1503853-93-7 is often discussed alongside trends like "green chemistry alternatives" and "high-throughput screening." Manufacturers emphasize optimizing its synthesis to minimize waste, leveraging catalytic processes or solvent-free conditions. Analytical techniques such as HPLC and NMR are routinely employed to ensure purity, as even trace impurities can impact downstream applications. These practices resonate with the broader push for "sustainable chemical production," a topic dominating academic and corporate discourse.

Looking ahead, 2-fluoro-4-isocyanato-N,N-dimethylaniline is poised to play a pivotal role in emerging fields like "bioorthogonal chemistry" and "precision agriculture." Its structural motifs are being explored for designing sensors and agrochemicals with reduced environmental footprints. As regulatory frameworks evolve, the compound's compliance with stringent safety standards further bolsters its market potential. For researchers and enterprises alike, understanding its properties and applications is essential to harnessing its full capabilities in a competitive landscape.